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Compound of Interest

Compound Name: Fmoc-(R)-2-(pentenyl)Ala-OH

Cat. No.: B613570

For researchers and professionals in the field of drug development and peptide chemistry, a
comprehensive understanding of specialized amino acid analogues is paramount. This guide
provides an in-depth look at the physicochemical properties of Fmoc-(R)-2-(pentenyl)Ala-OH,
a key building block in synthetic peptide chemistry.

Core Physicochemical Data

Fmoc-(R)-2-(pentenyl)Ala-OH is a derivative of alanine, an amino acid, featuring a
fluorenylmethyloxycarbonyl (Fmoc) protecting group and a pentenyl side chain. These
modifications are crucial for its application in solid-phase peptide synthesis. The fundamental
properties of this compound are summarized below.

Property Value Citations
Molecular Weight 379.45 g/mol [1][2][3]
Chemical Formula C23H25NO4 [1112][3]
CAS Number 288617-77-6 [2]

Hypothetical Experimental Protocol: Incorporation
into a Peptide Sequence
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The primary application of Fmoc-(R)-2-(pentenyl)Ala-OH is in Fmoc-based solid-phase
peptide synthesis (SPPS). The following is a generalized protocol for the incorporation of this
amino acid into a peptide chain.

Objective: To incorporate Fmoc-(R)-2-(pentenyl)Ala-OH into a growing peptide chain on a
solid support.

Materials:

e Fmoc-Rink Amide resin

e Fmoc-(R)-2-(pentenyl)Ala-OH

e N,N-Dimethylformamide (DMF)

 Piperidine solution (20% in DMF)

e HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)
e N,N-Diisopropylethylamine (DIPEA)

e Dichloromethane (DCM)

» Kaiser Test kit

Methodology:

e Resin Swelling: The Fmoc-Rink Amide resin is swelled in DMF for 30 minutes.

e Fmoc Deprotection: The swelled resin is treated with a 20% piperidine solution in DMF for 5
minutes, followed by a second treatment for 15 minutes to remove the Fmoc protecting
group from the resin's terminal amine.

e Washing: The resin is thoroughly washed with DMF to remove residual piperidine. A Kaiser
test is performed to confirm the presence of a free primary amine.

e Amino Acid Activation: A solution of Fmoc-(R)-2-(pentenyl)Ala-OH, HBTU, and DIPEA in
DMF is prepared. This mixture is allowed to react for 5-10 minutes to activate the carboxylic
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acid of the amino acid.

o Coupling: The activated amino acid solution is added to the deprotected resin. The reaction
is allowed to proceed for 1-2 hours with gentle agitation.

e Washing: The resin is washed with DMF and DCM to remove any unreacted reagents. A
Kaiser test is performed to confirm the completion of the coupling reaction (absence of free
primary amines).

o Capping (Optional): To block any unreacted amino groups, the resin can be treated with an
acetic anhydride solution.

o Chain Elongation: The deprotection and coupling steps are repeated for each subsequent
amino acid in the desired peptide sequence.

Conceptual Workflow for Peptide Synthesis

The following diagram illustrates the cyclical nature of solid-phase peptide synthesis utilizing an
Fmoc-protected amino acid like Fmoc-(R)-2-(pentenyl)Ala-OH.
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Caption: A workflow diagram illustrating the key stages of solid-phase peptide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Technical Guide to Fmoc-(R)-2-(pentenyl)Ala-OH:
Properties and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613570#fmoc-r-2-pentenyl-ala-oh-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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